N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-acetyl-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H10N4O4S/c1-6(16)12-10(17)5-20-11-13-8-3-2-7(15(18)19)4-9(8)14-11/h2-4H,5H2,1H3,(H,13,14)(H,12,16,17)
• InChI Key: VTYMMETXVJBPQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=O)CSC1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H10N4O4S
• Molecular Weight: 294.29 g/mol

Description

N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide (NBTA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. NBTA is a benzimidazole derivative that has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and parasitic infections.

Mechanism of Action

The mechanism of action of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways in cancer cells, bacteria, and parasites. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of enzyme activity. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide for lab experiments is its broad spectrum of activity against various diseases. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to be effective against cancer, bacterial infections, and parasitic infections, making it a versatile compound for research. However, one limitation of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for various diseases, and the exploration of its mechanism of action. Additionally, the use of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide in combination with other drugs or therapies may enhance its therapeutic effects and reduce potential toxicity. Overall, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has shown promising results in scientific research and has the potential to be a valuable tool in the treatment of various diseases.

Synthesis Methods

The synthesis of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide involves the reaction of 5-nitro-1H-benzimidazole-2-thiol with N-acetylacetamide in the presence of a catalyst. The reaction is carried out under reflux in an organic solvent, such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide.

Scientific Research Applications

N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has shown potential in the treatment of various diseases, including cancer, bacterial infections, and parasitic infections. In cancer treatment, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to have antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to be effective against parasitic infections, such as leishmaniasis.